Cas no 2221812-13-9 (2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene)
2221812-13-9 structure
Product Name:2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
CAS No:2221812-13-9
MF:C8H8F2OS
MW:190.210328102112
CID:5073972
Update Time:2023-08-25
2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene
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- Inchi： 1S/C8H8F2OS/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
- InChI Key： MUHMWSBMMFHNRZ-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=C(C=1F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 2.6
- Topological Polar Surface Area: 34.5
2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021R3W-1g |
2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene |
2221812-13-9 | 95% | 1g |
$225.00 | 2025-02-13 | |
| Aaron | AR021R3W-5g |
2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene |
2221812-13-9 | 95% | 5g |
$674.00 | 2025-02-13 |
2,3-Difluoro-1-methoxy-4-(methylsulfanyl)benzene Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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